![molecular formula C23H31N3O3S B2934426 4-butyl-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide CAS No. 958708-34-4](/img/structure/B2934426.png)
4-butyl-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide
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Overview
Description
This compound is a complex organic molecule with several functional groups, including a methoxyphenyl group, a thieno[3,4-c]pyrazole group, and a cyclohexanecarboxamide group . These groups suggest that the compound may have interesting chemical and physical properties.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the thieno[3,4-c]pyrazole ring and the attachment of the methoxyphenyl and cyclohexanecarboxamide groups . The exact synthesis would depend on the starting materials and the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[3,4-c]pyrazole ring suggests that the compound may have interesting electronic properties .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the methoxyphenyl and cyclohexanecarboxamide groups suggests that the compound could participate in a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure .Scientific Research Applications
Synthesis and Characterization
- Research on derivatives of the pyrazole and pyrazolo[1,5-a]pyrimidine families, including structural analogs of the specified compound, has demonstrated the synthesis of novel compounds with potential cytotoxic activities against cancer cell lines. These studies involve the characterization of these compounds using spectral and elemental analysis methods, underscoring the importance of structural design in the development of therapeutic agents (Hassan, Hafez, & Osman, 2014).
- Another study focused on the synthesis of heterocyclic compounds from precursors with masked or unmasked aldehyde functionality, highlighting the versatility of these chemical structures in creating diverse biologically active molecules (Mahata et al., 2003).
Biological Activity
- Compounds related to the specified chemical structure have been investigated for their potential as CCR5 antagonists, an important target in HIV research. These studies provide insights into the practical synthesis of orally active molecules and their potential therapeutic applications (Ikemoto et al., 2005).
- In vitro studies have explored the cytotoxic effects of pyrazolo[1,5-a]pyrimidines and related Schiff bases, revealing their potential against various human cancer cell lines. This research indicates the significant role of chemical structure in determining biological activity and offers a foundation for future drug development (Hassan et al., 2015).
Chemical Properties and Applications
- The exploration of cyclohexanecarboxamide derivatives for their potential antibacterial activity showcases the broader applicability of compounds with similar structural motifs. These studies highlight the importance of chemical modification in enhancing the biological relevance of synthetic compounds (Aghekyan et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-butyl-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O3S/c1-3-4-5-16-6-8-17(9-7-16)23(27)24-22-20-14-30(28)15-21(20)25-26(22)18-10-12-19(29-2)13-11-18/h10-13,16-17H,3-9,14-15H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFBFQNDMDQAJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCC(CC1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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